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Compound of Interest

Compound Name: 2-Chloro-4,5-dimethylaniline

Cat. No.: B1464825 Get Quote

Introduction
2-Chloro-4,5-dimethylaniline is an aromatic amine utilized as a versatile building block in the

synthesis of various organic compounds, including dyes, pharmaceuticals, and agrochemicals.

[1] Its chemical structure, featuring a chloro group and two methyl groups on the aniline ring,

imparts specific reactivity that makes it a valuable intermediate in drug discovery and

development. However, like many substituted anilines, this compound presents significant

health and safety risks, necessitating stringent handling and storage protocols. These

application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals to safely manage 2-Chloro-4,5-dimethylaniline in a laboratory

setting, ensuring both personal safety and experimental integrity.

Hazard Identification and Risk Assessment
A thorough understanding of the potential hazards associated with 2-Chloro-4,5-
dimethylaniline is the foundation of safe laboratory practice. This compound is classified as

hazardous and requires careful handling to mitigate risks.

1.1. Toxicological Profile

2-Chloro-4,5-dimethylaniline is toxic if it comes into contact with the skin, is inhaled, or is

swallowed.[2] Animal experiments suggest that ingestion of significant amounts could be fatal

or cause serious health damage.[2] The substance and its metabolites may interfere with the
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oxygen-carrying capacity of hemoglobin.[2] It is also irritating to the eyes, respiratory system,

and skin.[2] Furthermore, there is limited evidence of a carcinogenic effect.[2]

1.2. Physical and Chemical Hazards

The compound is a solid at room temperature and does not mix well with water.[2] While not

highly flammable, it can emit poisonous fumes, including carbon monoxide, carbon dioxide,

hydrogen chloride, phosgene, and nitrogen oxides, upon combustion.[2]

Key Safety Data Summary
Property Value Source

Molecular Formula C₈H₁₀ClN [1][3]

Molecular Weight 155.62 g/mol [1][3]

Appearance Solid, powder [1][2]

Melting Point 85.0-86.5 °C [4]

Boiling Point 248.7±35.0 °C (Predicted) [4]

Solubility
Moderately soluble in organic

solvents, less soluble in water.
[1]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure to 2-Chloro-4,5-
dimethylaniline. The following PPE should be worn at all times when handling this chemical:

Eye and Face Protection: Tightly fitting safety goggles or a face shield are essential to

protect the eyes from splashes.[5][6]

Skin Protection:

Gloves: Chemical-resistant gloves are required. For prolonged or frequently repeated

contact, gloves with a protection class of 5 or higher (breakthrough time > 240 minutes)

are recommended. For brief contact, a protection class of 3 or higher (breakthrough time >
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60 minutes) is suitable.[2] Always inspect gloves for integrity before use and replace them

if contaminated.[2]

Protective Clothing: A lab coat or a chemical-resistant suit should be worn to prevent skin

contact.[5][7] Work clothes should be laundered separately.[2][8]

Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator

with a particulate filter should be used if there is a risk of inhaling dust, especially when

handling the solid compound outside of a fume hood.[9][10]

Handling Procedures
Adherence to strict handling protocols is crucial for minimizing exposure and preventing

contamination.

3.1. General Handling Precautions

Always handle 2-Chloro-4,5-dimethylaniline in a well-ventilated area, preferably within a

chemical fume hood.[2]

Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[2][8]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.[2][8]

Wash hands thoroughly with soap and water after handling.[2][8]

Keep containers securely sealed when not in use.[2][8]

3.2. Weighing and Dispensing Protocol

Preparation: Ensure the weighing area is clean and located within a chemical fume hood or a

ventilated balance enclosure.

PPE: Don the appropriate PPE as detailed in Section 2.

Dispensing: Carefully open the container. Use a clean spatula to transfer the desired amount

of the solid compound to a tared weighing vessel.
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Minimizing Dust: Handle the solid gently to avoid generating dust. If dust is unavoidable, use

appropriate respiratory protection.

Sealing: Immediately and securely seal the stock container after dispensing.

Cleanup: Clean the weighing area and spatula thoroughly after use.

Storage Procedures
Proper storage is essential for maintaining the stability of 2-Chloro-4,5-dimethylaniline and

preventing hazardous reactions.

4.1. Storage Conditions

Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[2][9]

Some suppliers recommend refrigeration at 2-8°C and protection from light.[4][8]

Protect containers from physical damage and check regularly for leaks.[2][8]

4.2. Incompatible Materials

Store 2-Chloro-4,5-dimethylaniline away from the following incompatible materials to prevent

dangerous reactions:

Strong acids[2][10]

Strong oxidizing agents (e.g., nitrates, peroxides, chlorine bleaches)[2][10]

Organic anhydrides[2]

Isocyanates[2]

Aldehydes[2]

Acid chlorides[10]

Chloroformates[10]
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Ozone[2]

Emergency Procedures
In the event of an emergency, prompt and appropriate action is critical.

5.1. Spills and Leaks

Minor Spills:

Evacuate non-essential personnel from the area.

Wearing full PPE, dampen the spilled solid with water to prevent dusting.[2]

Carefully sweep or vacuum the spilled material into a suitable, labeled container for

disposal.[2] Use a vacuum cleaner fitted with a HEPA filter.[2]

Clean the spill area with soap and water.[2]

Major Spills:

Evacuate the area immediately and move upwind.[2]

Alert the appropriate emergency response team.[2]

Prevent the spill from entering drains or waterways.[2]

Contain the spill with sand, earth, or vermiculite.[2]

5.2. First Aid Measures

Inhalation: Remove the individual to fresh air. If breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical attention.[9][10]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing.[9][10] Seek medical attention if irritation

persists.[9]
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Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[9][10] Seek immediate medical attention.[10]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[9][10]

Waste Disposal
All waste containing 2-Chloro-4,5-dimethylaniline must be treated as hazardous waste.

Dispose of the chemical and its container in accordance with local, regional, and national

regulations.[2][9]

Consult with your institution's environmental health and safety department for specific

disposal protocols.

Contaminated materials, including PPE, should be placed in a sealed, labeled container for

hazardous waste disposal.
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Workflow for Handling 2-Chloro-4,5-dimethylaniline
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Caption: A logical workflow for the safe handling of 2-Chloro-4,5-dimethylaniline.
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Hierarchy of Controls for 2-Chloro-4,5-dimethylaniline

Elimination
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Caption: Hierarchy of safety controls for managing exposure risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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